4-Methoxy-5-(2-methoxy-4-nitrophenyl)pyrimidine

• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol
• IUPAC Name: 4-methoxy-5-(2-methoxy-4-nitrophenyl)pyrimidine
• InChI: InChI=1S/C12H11N3O4/c1-18-11-5-8(15(16)17)3-4-9(11)10-6-13-7-14-12(10)19-2/h3-7H,1-2H3
• InChI Key: DPJZYSVVBINVRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CN=CN=C2OC

Description

4-Methoxy-5-(2-methoxy-4-nitrophenyl)pyrimidine is a useful research compound. Its molecular formula is C12H11N3O4 and its molecular weight is 261.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate 30B was prepared by the procedure described for the preparation of Intermediate 1C using Intermediate 30A and 2-(2-methoxy-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (prepared by the procedure described for the preparation of Intermediate 26A), and was obtained as a gummy yellow solid. The solid was dissolved in DMF and purified by reverse phase preparative HPLC (PHENOMENEX® Luna 30×100 mm column with a linear gradient of Solvent A (10% methanol/90% water with 0.1% TFA) and Solvent B (90% methanol/10% water with 0.1% TFA) over 12 min; monitored at 254 nM). The collected fractions were then applied to a 1 g Waters OASIS® MCX cation exchange cartridge, which was washed with methanol, and the product was then eluted off with 15 mL of 2 M ammonia in methanol. Evaporation of the collected eluent provided Intermediate 30B (46 mg, 25% yield) as a solid. HPLC Ret timed: 1.34 min. MS: m/z=262 [M+H]+; 1H NMR (500 MHz, CD3OD) δ ppm 8.48 (s, 1 H), 8.05 (s, 1 H), 7.94-7.90 (m, 2 H), 7.57 (d, 1 H), 3.93 (s, 3 H), 3.61 (s, 3 H).